Cas no 2680899-26-5 (ethyl 3-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoate)

• Product Name: ethyl 3-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoate
• CAS No: 2680899-26-5
• MF: C₁₄H₁₇BrFNO₄
• MW: 362.191487073898
• CID: 5627754
• PubChem ID: 165939308
• Update Time: 2025-06-13

ethyl 3-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2680899-26-5
• ethyl 3-bromo-2-{[(tert-butoxy)carbonyl]amino}-5-fluorobenzoate
• EN300-28299968
• ethyl 3-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoate

• Inchi： 1S/C14H17BrFNO4/c1-5-20-12(18)9-6-8(16)7-10(15)11(9)17-13(19)21-14(2,3)4/h6-7H,5H2,1-4H3,(H,17,19)
• InChI Key： UCMSYDSECAZSQM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)OCC)=C1NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 361.03250g/mol
• Monoisotopic Mass: 361.03250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.6Ų

Additional information on ethyl 3-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoate

Recent Advances in the Synthesis and Applications of Ethyl 3-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoate (CAS: 2680899-26-5)

Ethyl 3-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoate (CAS: 2680899-26-5) is a fluorinated benzoate derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and anti-cancer agents. Recent studies have highlighted its role in the development of novel therapeutic candidates, making it a subject of intense research in the chemical biology and pharmaceutical industries.

The compound's unique structural features, including the bromo and fluoro substituents, as well as the tert-butoxycarbonyl (Boc) protecting group, make it an attractive building block for the construction of complex molecules. Recent synthetic methodologies have focused on optimizing the efficiency and scalability of its production, with particular emphasis on green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system that significantly improves the yield and purity of ethyl 3-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoate, reducing the need for hazardous reagents and minimizing waste generation.

In terms of biological applications, ethyl 3-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoate has been employed as a precursor in the synthesis of potent kinase inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported its use in the development of a new class of EGFR (epidermal growth factor receptor) inhibitors, which showed promising activity against non-small cell lung cancer (NSCLC) cell lines. The compound's ability to introduce both halogen and fluorine atoms into the target molecules enhances their binding affinity and metabolic stability, addressing key challenges in drug development.

Furthermore, the compound's role in peptide chemistry has been explored, particularly in the synthesis of fluorinated amino acid derivatives. Researchers have utilized ethyl 3-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoate to introduce fluorine atoms into peptide backbones, thereby modulating their conformational properties and biological activity. A 2023 study in Chemical Communications highlighted its application in the synthesis of fluorinated peptidomimetics with enhanced protease resistance and improved pharmacokinetic profiles.

Looking ahead, the potential of ethyl 3-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoate extends beyond its current applications. Ongoing research is investigating its utility in the development of PET (positron emission tomography) radiotracers, where the fluorine atom can be replaced with fluorine-18 for imaging purposes. Additionally, its incorporation into metal-organic frameworks (MOFs) for drug delivery systems is an emerging area of interest. These advancements underscore the compound's versatility and its growing importance in the field of chemical biology and pharmaceutical sciences.

In conclusion, ethyl 3-bromo-2-{(tert-butoxy)carbonylamino}-5-fluorobenzoate (CAS: 2680899-26-5) represents a valuable tool in modern drug discovery and medicinal chemistry. Its unique structural properties and broad applicability make it a focal point for ongoing research, with promising prospects for future innovations. As synthetic methodologies continue to evolve and new biological targets are identified, this compound is poised to play an even greater role in the development of next-generation therapeutics.